Cas no 1877699-55-2 (Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro-)

• Product Name: Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro-
• CAS No: 1877699-55-2
• MF: C₁₆H₁₆BrFO
• MW: 323.200047492981
• CID: 5285302
• Update Time: 2025-05-24

Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro-

• Inchi： 1S/C16H16BrFO/c17-10-15(14-6-8-16(18)9-7-14)12-19-11-13-4-2-1-3-5-13/h1-9,15H,10-12H2
• InChI Key： ITJATWUJICYNJQ-UHFFFAOYSA-N
• SMILES： C1(C(CBr)COCC2=CC=CC=C2)=CC=C(F)C=C1

Additional information on Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro-

Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- (CAS No. 1877699-55-2): A Comprehensive Overview

Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- (CAS No. 1877699-55-2) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit both hydrophobic and hydrophilic characteristics, making it a versatile intermediate in the synthesis of more complex organic molecules.

The molecular structure of Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- features a benzene ring substituted with a fluorine atom at the 4-position, an ethyl chain with a bromomethyl group at the 1-position, and a phenylmethoxy group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and synthetic pathways.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of the fluorine atom in Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- contributes to its lipophilicity, which is a critical factor in drug design for achieving optimal bioavailability.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of pharmaceutical intermediates. The bromomethyl and phenylmethoxy functional groups provide reactive sites for further derivatization, allowing chemists to construct more complex molecules with tailored properties. For instance, these groups can be used to introduce additional substituents or to link the compound to other pharmacophores, enabling the development of novel therapeutic agents.

Recent studies have highlighted the potential of Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- in the development of small-molecule inhibitors for various biological targets. Its unique structural features make it an attractive candidate for designing molecules that can interact with specific enzymes or receptors. For example, researchers have explored its use in developing inhibitors targeting enzymes involved in cancer metabolism and inflammation.

The fluorine atom at the 4-position of the benzene ring plays a crucial role in modulating the electronic properties of the molecule. Fluorine is known for its ability to enhance binding affinity and metabolic stability, which are key factors in drug design. By incorporating fluorine into the structure, Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- can potentially lead to more effective and durable therapeutic agents.

The synthesis of Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- involves several key steps that highlight its complexity and synthetic appeal. The introduction of the bromomethyl group at the 1-position requires careful control of reaction conditions to ensure high yield and purity. Similarly, the attachment of the phenylmethoxy group at the 2-position demands precise stoichiometry and reaction optimization.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and industrial chemistry. Its unique structural motifs make it a valuable precursor for synthesizing advanced materials with specific properties. For instance, researchers have explored its use in developing liquid crystals and organic semiconductors that exhibit enhanced thermal stability and electrical conductivity.

The growing body of research on fluorinated aromatic compounds underscores their importance in modern chemistry. As our understanding of their properties and reactivities continues to expand, new applications for compounds like Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- are likely to emerge. This will further drive innovation in both academic research and industrial applications.

In conclusion, Benzene, 1-[1-(bromomethyl)-2-(phenylmethoxy)ethyl]-4-fluoro- (CAS No. 1877699-55-2) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance is likely to grow even further.